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Compound of Interest

Compound Name:
1-Butyl-4-methylpyridinium

bromide

Cat. No.: B1282772 Get Quote

Technical Guide: 1-Butyl-4-methylpyridinium
Bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Butyl-4-methylpyridinium
bromide ([B4MPy]Br), including its safety data, handling precautions, and known

physicochemical properties. The information is intended for professionals in research and

development who may be working with this ionic liquid.

Chemical Identity and Properties
1-Butyl-4-methylpyridinium bromide is a pyridinium-based ionic liquid. Ionic liquids are salts

that are liquid at or near room temperature and are of interest for their low volatility, high

thermal stability, and tunable properties.[1][2]

Physicochemical Data
The following table summarizes the available quantitative data for 1-Butyl-4-methylpyridinium
bromide. It should be noted that comprehensive experimental data for properties such as

viscosity and conductivity are not readily available in the public domain for this specific salt.
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Property Value Source(s)

Molecular Formula C₁₀H₁₆BrN [3][4]

Molecular Weight 230.14 g/mol [3]

CAS Number 65350-59-6 [3]

Appearance
White to yellow to orange

powder/crystal
[5]

Melting Point 118 °C [6]

135.0 - 139.0 °C [5]

Density 1.556 g/cm³ [6]

Note: The discrepancy in reported melting points may be due to different measurement

conditions or purities.

Synonyms
Common synonyms for 1-Butyl-4-methylpyridinium bromide include:

N-butyl-4-methylpyridinium bromide[3]

1-butyl-4-picolinium bromide[3]

Safety and Hazard Information
Based on aggregated GHS data, 1-Butyl-4-methylpyridinium bromide is classified as an

irritant.[3] The toxicological properties have not been thoroughly investigated.[7]

GHS Hazard Classification
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Hazard Class Category GHS Code Description

Skin

Corrosion/Irritation
2 H315

Causes skin

irritation[3]

Serious Eye

Damage/Eye Irritation
2 H319

Causes serious eye

irritation[3]

Specific Target Organ

Toxicity (Single

Exposure)

3 H335
May cause respiratory

irritation[3]

Handling Precautions and Personal Protective
Equipment (PPE)
Proper handling of 1-Butyl-4-methylpyridinium bromide is crucial to minimize exposure and

ensure laboratory safety.
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Safe Handling Workflow for 1-Butyl-4-methylpyridinium Bromide

Preparation

Handling

Post-Handling & Disposal

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
- Safety glasses/goggles

- Lab coat
- Nitrile gloves

Ensure adequate ventilation
(e.g., fume hood)

Weigh in a contained manner
(e.g., weighing boat)

Proceed to handling

Transfer carefully to reaction vessel

Avoid creating and inhaling dust Avoid contact with skin and eyes Decontaminate work surfaces

After use

Dispose of waste in sealed,
labeled containers

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

respiratory problems occur, provide artificial

respiration or oxygen. Get medical attention.[7]

Skin Contact

Wash the skin immediately with soap and water.

Remove contaminated clothing and wash it

before reuse. If skin irritation occurs, get

medical advice/attention.[7]

Eye Contact

Promptly wash eyes with plenty of water while

lifting the eyelids. Continue to rinse for at least

15 minutes. Remove contact lenses if present

and easy to do. Get medical attention

immediately.[7]

Ingestion

Immediately rinse mouth and provide fresh air.

Do not induce vomiting. Get medical attention

immediately.[7]

Firefighting and Spill Procedures
Extinguishing Media: Use water spray, fog or mist, carbon dioxide (CO₂), or dry chemicals.[7]

Firefighting Precautions: Wear a self-contained breathing apparatus as combustion may

produce hazardous fumes.[7]

Spill Cleanup: Avoid dust formation. Collect and dispose of in sealed containers. Ventilate the

area. Avoid washing into water courses.[7]

Experimental Protocols
Synthesis of 1-Butyl-4-methylpyridinium Bromide
A detailed, peer-reviewed experimental protocol for the synthesis of 1-Butyl-4-
methylpyridinium bromide is not readily available. However, a general method for the

synthesis of 1-alkyl-4-methylpyridinium halides involves the direct alkylation of 4-methylpyridine
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with a 1-haloalkane. The following is a plausible experimental workflow based on this general

procedure.

Plausible Synthesis Workflow for 1-Butyl-4-methylpyridinium Bromide

Reaction Setup

Workup and Purification

Characterization

Combine 4-methylpyridine and
1-bromobutane (excess)

in a suitable solvent (e.g., toluene)

Heat the mixture under reflux
for an extended period (e.g., 24-72 hours)
under an inert atmosphere (e.g., Argon)

Cool the reaction mixture to
room temperature

Reaction completion

Isolate the precipitated product
(e.g., by filtration or decantation)

Wash the crude product repeatedly
with a non-polar solvent (e.g., ethyl acetate)

to remove unreacted starting materials

Dry the purified product under vacuum

Confirm structure and purity
(e.g., NMR, HPLC, melting point)

Final product
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Click to download full resolution via product page

Synthesis Workflow

Applications and Biological Activity
Potential Applications
As an ionic liquid, 1-Butyl-4-methylpyridinium bromide has potential applications in several

fields:

Green Chemistry: It can be used as a recyclable, non-volatile solvent and catalyst in organic

synthesis, offering a more environmentally friendly alternative to traditional volatile organic

solvents.[1][5]

Electrochemistry: Its ionic nature and potential for high ionic conductivity make it a candidate

for use as an electrolyte in batteries and supercapacitors.[1]

Pharmaceutical Applications: There is interest in exploring its use in drug delivery systems,

potentially to enhance the solubility and bioavailability of poorly soluble drugs.[5]

Biological Activity and Signaling Pathways
There is currently a lack of specific information in the scientific literature regarding the biological

activity and any associated signaling pathways for 1-Butyl-4-methylpyridinium bromide.

General toxicology studies on some ionic liquids have been conducted, but detailed

mechanistic studies on this particular compound are not publicly available. Professionals are

advised to handle this compound with care, assuming it may have uncharacterized biological

effects.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and

protect from moisture.[7]

Disposal: Dispose of in accordance with local, state, and federal regulations. Contact a

licensed professional waste disposal service.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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